molecular formula C7H4BrN B1375770 4-Bromobenzonitrile-d4 CAS No. 771534-56-6

4-Bromobenzonitrile-d4

Cat. No. B1375770
M. Wt: 186.04 g/mol
InChI Key: HQSCPPCMBMFJJN-RHQRLBAQSA-N
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Description

4-Bromobenzonitrile-d4 is a deuterium-labeled compound of 4-Bromobenzonitrile . The empirical formula is C7D4BrN and the molecular weight is 186.04 .


Synthesis Analysis

4-Bromobenzonitrile has been used in the synthesis of 4-iodobenzonitrile via a photo-induced aromatic Finkelstein iodination reaction . It can also be used as an aryl halide test compound in developing greener reaction conditions for Suzuki cross-coupling between aryl halides and phenyl boronic acid .


Molecular Structure Analysis

The molecular structure of 4-Bromobenzonitrile-d4 can be represented by the SMILES string [2H]c1c([2H])c(C#N)c([2H])c([2H])c1Br . This indicates that the compound has a benzene ring with a bromine atom and a nitrile group attached, and four of the hydrogen atoms in the benzene ring are replaced by deuterium .


Chemical Reactions Analysis

4-Bromobenzonitrile is used as reagents and solvents . A reaction of 2-propanol, 4-bromobenzonitrile, and NaH in the presence of 1.5 mol % Pd2 (dba)3 and 3 mol % (S)- (-)2,2?-bis (di-p-tolylphosphino)- 1,1?-binaphthyl at 50°C afforded 4-isopropoxy- benzonitrile in 80% isolated yield .


Physical And Chemical Properties Analysis

4-Bromobenzonitrile-d4 is a powder with a boiling point of 235-237 °C and a melting point of 110-115 °C . The mass shift is M+4 .

Scientific Research Applications

Synthesis of 4-isopropoxybenzonitrile

  • Summary of the Application : 4-Bromobenzonitrile-d4 is used as a reagent in the synthesis of 4-isopropoxybenzonitrile .
  • Methods of Application : The reaction involves 2-propanol, 4-bromobenzonitrile, and NaH in the presence of 1.5 mol % Pd2 (dba)3 and 3 mol % (S)- (-)2,2′-bis (di-p-tolylphosphino)- 1,1′-binaphthyl at 50°C .
  • Results or Outcomes : This reaction afforded 4-isopropoxybenzonitrile in an 80% isolated yield .

Synthesis of 4-cyanobiphenyl

  • Summary of the Application : 4-Bromobenzonitrile-d4 is used in the synthesis of 4-cyanobiphenyl .
  • Methods of Application : The synthesis is carried out at room temperature in a flow injection microreactor, using a supported catalyst, without the addition of a base . 4-Bromobenzonitrile is injected into the microreactor .
  • Results or Outcomes : The synthesis of 4-cyanobiphenyl resulted in a product yield of 67±7% (n=6) .

Palladium-catalysed direct arylation of thiophene derivatives

  • Summary of the Application : 4-Bromobenzonitrile-d4 is used in the 3-arylation of 2,5-dimethylthiophene .
  • Methods of Application : The 3-arylation of 2,5-dimethylthiophene is carried out with 4-bromopropiophenone, 4-trifluoromethylbromobenzene or 4-bromobenzonitrile .
  • Results or Outcomes : The 3-arylation of 2,5-dimethylthiophene with 4-bromopropiophenone, 4-trifluoromethylbromobenzene or 4-bromobenzonitrile gave products in only 38-50% yields .

Safety And Hazards

4-Bromobenzonitrile-d4 is harmful if swallowed and can cause serious eye irritation . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .

Relevant Papers A paper titled “Energetic study of bromobenzonitrile isomers: insights on the intermolecular interactions, aromaticity and electronegativity” provides insights into the energetic influence and electron delocalization effects of the cyano group in a benzene ring, in the presence of a bromine atom as a substituent .

properties

IUPAC Name

4-bromo-2,3,5,6-tetradeuteriobenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4BrN/c8-7-3-1-6(5-9)2-4-7/h1-4H/i1D,2D,3D,4D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQSCPPCMBMFJJN-RHQRLBAQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C#N)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=C(C(=C(C(=C1C#N)[2H])[2H])Br)[2H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4BrN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromobenzonitrile-d4

CAS RN

771534-56-6
Record name 771534-56-6
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URL https://echa.europa.eu/information-on-chemicals
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
MA Ismail, DW Boykin - Journal of Labelled Compounds and …, 2004 - Wiley Online Library
… Compound 3 was prepared from 6-(furan-2-yl)nicotinonitrile by a Heck coupling reaction with 4-bromobenzonitrile-d4, a product of selective cyanation reaction of 1,4-dibromobenzene-…

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